Ciclopirox-d11 Sodium Salt
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ciclopirox-d11 Sodium Salt is a labeled, broad-spectrum antimycotic agent . It is also known as the labeled analogue of Ciclopirox . It is used as an internal standard for the quantification of ciclopirox .
Synthesis Analysis
This compound is synthesized as a solid formulation . It is soluble in DMSO . The formal name of the compound is 6-(cyclohexyl-d11)-1-hydroxy-4-methyl-2(1H)-pyridinone, monosodium salt .Molecular Structure Analysis
The molecular formula of this compound is C12H5D11NO2•Na . Its molecular weight is 240.32 .Chemical Reactions Analysis
This compound is intended for use as an internal standard for the quantification of ciclopirox by GC- or LC-MS . It inhibits the iron-dependent enzyme prolyl hydroxylase 2 (PHD2; IC 50 = 1.58 μM), an effect that is reduced in the presence of iron .Physical and Chemical Properties Analysis
This compound is a solid formulation . It is soluble in DMSO . The molecular formula is C12H5D11NO2•Na and the molecular weight is 240.32 .Mechanism of Action
Ciclopirox-d11 Sodium Salt stabilizes hypoxia-inducible factor-α (HIF-1α) under normoxic conditions in rat glomus cells when used at a concentration of 5 μM . It is active against clinical isolates of T. rubrum, T. mentagrophytes, and C. albicans (MICs = 0.03-0.5, 0.03-0.5, and 0.06-0.5 μg/ml, respectively) and inhibits growth of T. mentagrophytes on porcine skin ex vivo when applied topically .
Safety and Hazards
Ciclopirox-d11 Sodium Salt is not considered hazardous according to the OSHA Hazard Communication Standard . After inhalation, it is advised to supply fresh air and consult a doctor in case of complaints . After skin contact, the product generally does not irritate the skin . After eye contact, it is advised to rinse the opened eye for several minutes under running water . After swallowing, if symptoms persist, consult a doctor .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Ciclopirox-d11 Sodium Salt involves the conversion of Ciclopirox to Ciclopirox-d11 followed by the reaction of Ciclopirox-d11 with sodium hydroxide to form Ciclopirox-d11 Sodium Salt.", "Starting Materials": [ "Ciclopirox", "Deuterium oxide (D2O)", "Sodium hydroxide (NaOH)", "Deuterium gas (D2)" ], "Reaction": [ "Ciclopirox is dissolved in D2O and deuterated using D2 gas to form Ciclopirox-d11.", "Ciclopirox-d11 is then reacted with NaOH to form Ciclopirox-d11 Sodium Salt.", "The reaction is carried out by adding NaOH to a solution of Ciclopirox-d11 in water and stirring for several hours.", "The resulting mixture is then filtered and the solid product is washed with water and dried." ] } | |
CAS No. |
52900-30-8 |
Molecular Formula |
C₁₂H₆D₁₁NNaO₂ |
Molecular Weight |
241.33 |
Synonyms |
6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridinone Sodium Salt; 6-Cyclohexyl-1-hydroxy-4-methyl-2-pyridinone Sodium Salt |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.